Cas no 876518-64-8 (tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate)
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
- EN300-12449971
- SCHEMBL1788257
- 876518-64-8
- ZGERKFKYESJACP-UHFFFAOYSA-N
- 1,1-Dimethylethyl 7-(bromomethyl)-1,2,4,5-tetrahydro-3H-3-benzazepine-3-carboxylate
-
- Inchi: 1S/C16H22BrNO2/c1-16(2,3)20-15(19)18-8-6-13-5-4-12(11-17)10-14(13)7-9-18/h4-5,10H,6-9,11H2,1-3H3
- InChI Key: ZGERKFKYESJACP-UHFFFAOYSA-N
- SMILES: BrCC1C=CC2=C(C=1)CCN(C(=O)OC(C)(C)C)CC2
Computed Properties
- Exact Mass: 339.08339g/mol
- Monoisotopic Mass: 339.08339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29.5Ų
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12449971-0.05g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 0.05g |
$252.0 | 2023-05-24 | |
| Enamine | EN300-12449971-0.1g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 0.1g |
$376.0 | 2023-05-24 | |
| Enamine | EN300-12449971-0.25g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 0.25g |
$538.0 | 2023-05-24 | |
| Enamine | EN300-12449971-0.5g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 0.5g |
$847.0 | 2023-05-24 | |
| Enamine | EN300-12449971-1.0g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 1g |
$1086.0 | 2023-05-24 | |
| Enamine | EN300-12449971-2.5g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 2.5g |
$2127.0 | 2023-05-24 | |
| Enamine | EN300-12449971-5.0g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 5g |
$3147.0 | 2023-05-24 | |
| Enamine | EN300-12449971-10.0g |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 10g |
$4667.0 | 2023-05-24 | |
| 1PlusChem | 1P0281LP-50mg |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 50mg |
$363.00 | 2024-04-20 | |
| 1PlusChem | 1P0281LP-100mg |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate |
876518-64-8 | 95% | 100mg |
$527.00 | 2024-04-20 |
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 876518-64-8): A Comprehensive Overview
tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate, identified by its CAS number 876518-64-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzazepine class, a heterocyclic structure that has garnered considerable attention due to its potential pharmacological properties. The presence of a bromomethyl group at the 7-position and a tert-butyl ester at the 3-position introduces unique reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.
The benzazepine scaffold is known for its structural versatility and biological activity. It is closely related to benzodiazepines but possesses distinct characteristics that make it suitable for various therapeutic applications. The specific modifications in tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate enhance its utility as a building block in drug discovery. The bromomethyl group, in particular, serves as a reactive handle for further functionalization, allowing chemists to attach various pharmacophores and explore new chemical spaces.
In recent years, there has been growing interest in developing novel benzazepine derivatives with enhanced pharmacological profiles. These derivatives are being explored for their potential in treating neurological disorders, including anxiety, depression, and cognitive impairments. The work of several research groups has highlighted the importance of optimizing the substitution patterns on the benzazepine core to achieve desired biological effects.
One of the most compelling aspects of tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. The tert-butyl ester group provides stability while allowing for selective hydrolysis under mild acidic or basic conditions. This feature is particularly useful in multi-step syntheses where regioselectivity is crucial. Additionally, the bromomethyl group can undergo nucleophilic addition reactions, enabling the introduction of diverse functional groups such as amines and alcohols.
The compound's potential applications extend beyond simple intermediates. It has been investigated as a precursor for more sophisticated pharmacological agents. For instance, researchers have explored its use in generating analogs with improved binding affinity to specific receptors or enzymes. These efforts are part of broader efforts to develop next-generation therapeutics with enhanced efficacy and reduced side effects.
The synthesis of tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate involves several well-established organic transformations. The starting materials typically include commercially available precursors such as 2-aminoindanone derivatives and appropriate brominating agents. The construction of the tetrahydropyridine ring is achieved through cyclization reactions under controlled conditions. Subsequent functionalization at the 7-position with a bromomethyl group and esterification at the 3-position complete the synthesis.
The purity and quality of tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate are critical for its applications in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques to confirm its identity and purity. These analytical methods ensure that researchers working with this compound obtain reliable results in their studies.
The growing interest in benzazepine derivatives has led to several innovative synthetic strategies being developed. One notable approach involves transition-metal-catalyzed cross-coupling reactions that allow for efficient introduction of various substituents into the benzazepine core. These methods have significantly improved the efficiency and scalability of producing complex derivatives like tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate.
In conclusion, tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 876518-64-8) represents an important tool in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules. The ongoing research into benzazepine derivatives continues to uncover new therapeutic possibilities and underscores the significance of this class of compounds in modern drug discovery.
876518-64-8 (tert-butyl 7-(bromomethyl)-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)